Cas no 921563-36-2 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide)
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide
- N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide
- F2262-0343
- AKOS024633350
- N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,6-dimethoxybenzamide
- 921563-36-2
-
- Inchi: 1S/C23H28N2O5/c1-6-12-25-16-13-15(10-11-17(16)30-14-23(2,3)22(25)27)24-21(26)20-18(28-4)8-7-9-19(20)29-5/h7-11,13H,6,12,14H2,1-5H3,(H,24,26)
- InChI Key: YFRMQTALZRKYOG-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C2OCC(C)(C)C(=O)N(CCC)C2=C1)(=O)C1=C(OC)C=CC=C1OC
Computed Properties
- Exact Mass: 412.19982200g/mol
- Monoisotopic Mass: 412.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 598
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 77.1Ų
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2262-0343-2μmol |
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide |
921563-36-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2262-0343-5μmol |
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide |
921563-36-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2262-0343-10μmol |
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide |
921563-36-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2262-0343-20μmol |
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide |
921563-36-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2262-0343-1mg |
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide |
921563-36-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2262-0343-2mg |
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide |
921563-36-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2262-0343-3mg |
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide |
921563-36-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2262-0343-4mg |
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide |
921563-36-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2262-0343-5mg |
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide |
921563-36-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2262-0343-10mg |
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide |
921563-36-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide
Introduction to N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide (CAS No. 921563-36-2)
N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide is a complex organic compound with the CAS registry number 921563-36-2. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential applications in drug development. The molecule consists of a benzoxazepine core with specific substituents that confer unique chemical and pharmacological properties. Recent studies have highlighted its potential as a promising candidate in the field of medicinal chemistry due to its ability to modulate various biological pathways.
The structure of this compound is characterized by a benzoxazepine ring system substituted with a 3,3-dimethyl group at position 4 and a propyl group at position 5. Additionally, the benzamide moiety at position 7 is further substituted with 2,6-dimethoxy groups. These substituents play a crucial role in determining the compound's solubility, stability, and bioavailability. Recent research has demonstrated that the dimethoxy groups enhance the compound's ability to cross cellular membranes, making it an attractive candidate for drug delivery systems.
One of the most significant findings related to this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. Studies have shown that N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide exhibits potent inhibitory activity against several kinases involved in these pathways. This makes it a promising lead compound for the development of targeted therapies.
Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies have revealed that the benzoxazepine core interacts favorably with the active site of certain kinases, while the dimethoxybenzamide group contributes to stabilizing these interactions through hydrogen bonding and hydrophobic interactions. These insights have paved the way for further optimization of the compound's structure to improve its potency and selectivity.
In addition to its kinase inhibitory properties, this compound has also shown potential as an anti-inflammatory agent. Experimental data indicate that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin 6 (IL6). This dual functionality makes it a versatile candidate for treating conditions where both inflammation and abnormal cellular signaling are involved.
The synthesis of N-(3,3-dimethyl-4 oxo 5 propyl 2 3 4 5 tetrahydro 1 5 benzoxazepin 7 yl) 2 6 dimethoxybenzamide involves a multi-step process that includes ring formation and substitution reactions. Recent optimizations in synthetic protocols have improved the yield and purity of the compound significantly. These advancements have made it more feasible to scale up production for preclinical studies.
Preclinical studies conducted on this compound have demonstrated its efficacy in animal models of chronic inflammation and cancer progression. In one study published in early 2024, researchers observed significant tumor growth inhibition in mice treated with this compound compared to controls. The results also indicated minimal adverse effects on normal tissues at therapeutic doses.
Another area where this compound has shown promise is in neurodegenerative diseases such as Alzheimer's disease (AD). Emerging evidence suggests that it may inhibit amyloid-beta aggregation—a hallmark of AD—while also reducing oxidative stress levels in neuronal cells. These findings underscore its potential as a multifunctional therapeutic agent capable of addressing multiple pathological mechanisms simultaneously.
Despite these encouraging results,, further research is needed to fully understand its mechanism of action and long-term safety profile. Ongoing clinical trials are expected to provide critical insights into its efficacy and tolerability in human subjects.
In conclusion,N-(3,,dimethyl,,4 oxo,,propyl,,tetrahydro,,benzoxazepin,,yldimethoxybenzamide represents an exciting advancement in medicinal chemistry with broad therapeutic applications across multiple disease areas including oncology,inflammation,and neurodegeneration.Recent breakthroughs in synthetic methodology,and pharmacological profiling have positioned this compound as a strong candidate for future drug development efforts.Further exploration into its biological mechanisms will undoubtedly unlock new opportunities for improving human health.
921563-36-2 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,6-dimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)